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Compound of Interest

2,4-Dimethylthiazole-5-carboxylic

Compound Name: ]
acid

Cat. No.: B157390

Technical Data Sheet: 2,4-Dimethylthiazole-5-
carboxylic Acid

Introduction

This document provides core physicochemical properties of 2,4-Dimethylthiazole-5-
carboxylic acid, a heterocyclic compound utilized as a building block in chemical synthesis.[1]
It is recognized for its applications in the development of pharmaceuticals and agrochemicals.
[2] This guide is intended for researchers, scientists, and professionals in drug development
and materials science.

Physicochemical Properties

The fundamental molecular characteristics of 2,4-Dimethylthiazole-5-carboxylic acid have
been determined and are summarized below.
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Property Value Source
Molecular Formula C6H7NO2S [L1121[31[4]
Molecular Weight 157.19 g/mol [11[2113114]
CAS Number 53137-27-2 [31[4]
Appearance White powder / solid [2][4]
Melting Point 232-238 °C [2][4]

Structural Information

The relationship between the compound and its primary molecular identifiers is illustrated in the
diagram below.
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Figure 1: Core molecular properties of 2,4-Dimethylthiazole-5-carboxylic acid.

Experimental Protocols

The molecular weight and formula presented in this document are calculated based on the
elemental composition derived from the compound's structure. These values are standard
references and are not determined through recurring experimental procedures. They are
confirmed through techniques such as mass spectrometry and elemental analysis during initial
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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